Cas no 881673-98-9 (Ethyl α-Cyano-2-fluoro-γ-oxobenzenebutanoate)

• Product Name: Ethyl α-Cyano-2-fluoro-γ-oxobenzenebutanoate
• CAS No: 881673-98-9
• MF: C₁₃H₁₂FNO₃
• MW: 249.237687110901
• CID: 3040831
• PubChem ID: 66924657
• Update Time: 2025-04-21

Ethyl α-Cyano-2-fluoro-γ-oxobenzenebutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyano-4-(2-fluorophenyl)-4-oxobutanoate
• 2-cyano-4-(2-fluorophenyl)-4-oxobutanoic acid ethyl ester;
• SY346767
• G63911
• Ethyl ?-Cyano-2-fluoro-?-oxobenzenebutanoate
• Ethyl alpha-Cyano-2-fluoro-gamma-oxobenzenebutanoate
• 881673-98-9
• SCHEMBL1156173
• SJBDFRUXIUOGMY-UHFFFAOYSA-N
• MFCD11875831
• Ethyl α-Cyano-2-fluoro-γ-oxobenzenebutanoate

• Inchi： 1S/C13H12FNO3/c1-2-18-13(17)9(8-15)7-12(16)10-5-3-4-6-11(10)14/h3-6,9H,2,7H2,1H3
• InChI Key： SJBDFRUXIUOGMY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CC(C#N)C(=O)OCC)=O

Computed Properties

• Exact Mass: 249.08000
• Monoisotopic Mass: 249.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.16000
• LogP: 2.10138